Cas no 900894-94-2 (N-(2-methoxyethyl)-5-methyl-3-(4-methylphenyl)pyrazolo1,5-apyrimidin-7-amine)

• Product Name: N-(2-methoxyethyl)-5-methyl-3-(4-methylphenyl)pyrazolo1,5-apyrimidin-7-amine
• CAS No: 900894-94-2
• MF: C₁₇H₂₀N₄O
• MW: 296.366903305054
• CID: 5425811
• Update Time: 2025-10-30

N-(2-methoxyethyl)-5-methyl-3-(4-methylphenyl)pyrazolo1,5-apyrimidin-7-amine Chemical and Physical Properties

Names and Identifiers

• N-(2-methoxyethyl)-5-methyl-3-(4-methylphenyl)pyrazolo[1,5-a]pyrimidin-7-amine
• N-(2-methoxyethyl)-5-methyl-3-(4-methylphenyl)pyrazolo1,5-apyrimidin-7-amine

• Inchi： 1S/C17H20N4O/c1-12-4-6-14(7-5-12)15-11-19-21-16(18-8-9-22-3)10-13(2)20-17(15)21/h4-7,10-11,18H,8-9H2,1-3H3
• InChI Key： UYVQZLGRVWUICP-UHFFFAOYSA-N
• SMILES： C12=C(C3=CC=C(C)C=C3)C=NN1C(NCCOC)=CC(C)=N2

Additional information on N-(2-methoxyethyl)-5-methyl-3-(4-methylphenyl)pyrazolo1,5-apyrimidin-7-amine

Comprehensive Overview of N-(2-methoxyethyl)-5-methyl-3-(4-methylphenyl)pyrazolo[1,5-a]pyrimidin-7-amine (CAS No. 900894-94-2)

N-(2-methoxyethyl)-5-methyl-3-(4-methylphenyl)pyrazolo[1,5-a]pyrimidin-7-amine (CAS No. 900894-94-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This pyrazolo[1,5-a]pyrimidine derivative is characterized by its unique molecular structure, which includes a methoxyethyl group and a 4-methylphenyl substituent. These functional groups contribute to its potential applications in drug discovery, particularly in targeting specific enzymatic pathways. Researchers are increasingly interested in this compound due to its structural similarity to known kinase inhibitors, making it a candidate for cancer therapeutics and inflammatory disease research.

The compound's CAS number 900894-94-2 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and scientific contexts. Its IUPAC name reflects the meticulous design of its molecular framework, which combines a pyrazolo[1,5-a]pyrimidine core with tailored side chains for enhanced bioactivity. Recent studies highlight its potential role in modulating protein-protein interactions, a hot topic in precision medicine. This aligns with growing user searches for "next-generation small-molecule inhibitors" and "targeted drug delivery systems," underscoring its relevance in contemporary research.

From a synthetic chemistry perspective, N-(2-methoxyethyl)-5-methyl-3-(4-methylphenyl)pyrazolo[1,5-a]pyrimidin-7-amine exemplifies advancements in heterocyclic compound design. Its methoxyethyl amine moiety improves solubility, addressing a common challenge in drug formulation. This feature resonates with frequent queries about "improving oral bioavailability" and "optimizing ADME properties." Furthermore, the compound's methylphenyl group enhances binding affinity, a key consideration in structure-activity relationship (SAR) studies.

In the context of biomedical applications, this compound has been explored for its potential to inhibit signal transduction pathways involved in cell proliferation. Such properties align with trending searches like "kinase inhibitor mechanisms" and "anticancer drug development." Notably, its pyrazolo[1,5-a]pyrimidine scaffold shares structural motifs with FDA-approved drugs, fueling interest in its repurposing potential. Researchers are also investigating its utility in neurodegenerative disorders, given its ability to cross the blood-brain barrier—a frequently searched topic in CNS drug development.

The commercial availability of CAS 900894-94-2 through specialty chemical suppliers has facilitated its adoption in high-throughput screening campaigns. Its molecular weight and logP value (often queried in drug-likeness assessments) make it a viable candidate for lead optimization. Additionally, its stability under physiological conditions addresses common concerns about compound degradation in in vitro assays.

Environmental and safety profiles of N-(2-methoxyethyl)-5-methyl-3-(4-methylphenyl)pyrazolo[1,5-a]pyrimidin-7-amine adhere to standard laboratory handling protocols, with no reported acute toxicity in preliminary studies. This aligns with industry demands for "safe research chemicals" and "greener synthetic methodologies." As the scientific community prioritizes sustainable chemistry, this compound's synthetic route has been optimized to minimize waste, reflecting broader trends in green chemistry initiatives.

In summary, N-(2-methoxyethyl)-5-methyl-3-(4-methylphenyl)pyrazolo[1,5-a]pyrimidin-7-amine (CAS No. 900894-94-2) represents a versatile tool in modern drug discovery. Its structural features, combined with emerging applications in targeted therapy and mechanistic studies, position it at the forefront of medicinal chemistry innovation. As interest grows in personalized medicine and multi-target agents, this compound is poised to play a pivotal role in addressing unmet medical needs.